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Cat. No.: B1296247

Get Quote

An In-depth Technical Guide to 4-Chloro-3-methylbenzenesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract: 4-Chloro-3-methylbenzenesulfonyl chloride is a substituted aromatic sulfonyl

chloride that serves as a valuable intermediate in organic synthesis. Its bifunctional nature,

featuring a reactive sulfonyl chloride group and a chlorinated toluene backbone, makes it a

versatile building block for the synthesis of various target molecules, particularly in the fields of

medicinal chemistry and material science. This document provides a comprehensive overview

of its chemical properties, a representative synthetic protocol for its use, and its potential

applications in research and development.

Chemical and Physical Properties
The fundamental properties of 4-Chloro-3-methylbenzenesulfonyl chloride are summarized

below. This data is essential for its proper handling, storage, and application in experimental

settings.
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Property Value References

Molecular Formula C₇H₆Cl₂O₂S [1]

Molecular Weight 225.09 g/mol [2][3]

CAS Number 6291-02-7 [1]

IUPAC Name

4-chloro-3-

methylbenzenesulfonyl

chloride

[1]

Synonyms
Benzenesulfonyl chloride, 4-

chloro-3-methyl-
[1]

MDL Number MFCD04117295

Synthesis and Reactivity
4-Chloro-3-methylbenzenesulfonyl chloride is typically synthesized via the chlorosulfonation

of 4-chloro-3-methyltoluene. This electrophilic aromatic substitution reaction introduces the

sulfonyl chloride moiety onto the aromatic ring. The primary reactivity of this compound is

centered on the sulfonyl chloride group (-SO₂Cl), which is a potent electrophile. It readily reacts

with a wide range of nucleophiles, including amines, alcohols, and phenols, to form the

corresponding sulfonamides, sulfonate esters, and other derivatives. This reactivity is the

cornerstone of its utility as a synthetic intermediate.

Applications in Drug Discovery and Organic
Synthesis
Sulfonyl chlorides are critical reagents in the development of new chemical entities. The

chlorine atom on the aromatic ring can significantly influence the molecule's pharmacokinetic

and pharmacodynamic properties, a strategy often employed in medicinal chemistry to

enhance drug efficacy.[4]

Synthesis of Sulfonamides: The most common application is the reaction with primary or

secondary amines to form sulfonamides. The sulfonamide functional group is a key structural
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motif (a "sulfonamide") found in a wide array of therapeutic agents, including antibiotics,

diuretics, and anticonvulsants.

Chemical Probes and Ligands: By reacting 4-Chloro-3-methylbenzenesulfonyl chloride
with various amines or alcohols, researchers can generate diverse libraries of small

molecules. These libraries can then be screened in biological assays to identify novel

enzyme inhibitors, receptor ligands, or chemical probes for studying cellular pathways.

Protecting Group Chemistry: The sulfonyl group can be used as a protecting group for

amines. The resulting sulfonamide is stable to many reaction conditions and can be cleaved

later in a synthetic sequence.

Experimental Protocols
The following is a representative experimental protocol for the synthesis of a sulfonamide, a

cornerstone reaction involving 4-Chloro-3-methylbenzenesulfonyl chloride.

Objective: To synthesize an N-substituted-4-chloro-3-methylbenzenesulfonamide.

Materials:

4-Chloro-3-methylbenzenesulfonyl chloride

A primary or secondary amine (e.g., aniline or benzylamine)

Pyridine or triethylamine (as a base)

Dichloromethane (DCM) or Tetrahydrofuran (THF) as the solvent

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware, magnetic stirrer, and separation funnel

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1296247/docs?utm_src=pdf-body#4-chloro-3-methylbenzenesulfonyl-chloride-molecular-weight
https://www.benchchem.com/product/b1296247/docs?utm_src=pdf-body#4-chloro-3-methylbenzenesulfonyl-chloride-molecular-weight
https://www.benchchem.com/product/b1296247/docs?utm_src=pdf-body#4-chloro-3-methylbenzenesulfonyl-chloride-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

In a round-bottom flask under a nitrogen or argon atmosphere, dissolve the amine (1.0

equivalent) and the base (1.2 equivalents) in the chosen solvent.

Cool the solution to 0 °C using an ice bath.

Dissolve 4-Chloro-3-methylbenzenesulfonyl chloride (1.1 equivalents) in a minimal

amount of the same solvent and add it dropwise to the cooled amine solution with vigorous

stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2-16 hours (reaction progress can be monitored by Thin Layer Chromatography).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl to remove

excess base, followed by saturated NaHCO₃ solution, and finally with brine.

Dry the separated organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

sulfonamide product.

The crude product can be purified by recrystallization or column chromatography on silica

gel.

Logical Workflow for Application in Research
The following diagram illustrates a typical workflow for utilizing 4-Chloro-3-
methylbenzenesulfonyl chloride in a drug discovery context, from the starting reagent to

biological evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1296247/docs#4-chloro-3-methylbenzenesulfonyl-
chloride-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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